Cas no 123631-83-4 (4-Hydroxy-2,3-dimethoxypyridine)

4-Hydroxy-2,3-dimethoxypyridine is a substituted pyridine derivative characterized by hydroxyl and methoxy functional groups at the 4-, 2-, and 3-positions, respectively. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its electron-rich aromatic system and functional group arrangement make it suitable for further derivatization, enabling the construction of complex molecular frameworks. The presence of both hydroxyl and methoxy groups offers selective reactivity for modifications, such as etherification or coupling reactions. The compound's stability under standard conditions and well-defined structure contribute to its utility in research and industrial processes, particularly in the development of bioactive molecules.

4-Hydroxy-2,3-dimethoxypyridine structure

123631-83-4 structure

Product Name:4-Hydroxy-2,3-dimethoxypyridine

CAS No:123631-83-4

MF:C₇H₉NO₃

MW:155.151262044907

MDL:MFCD11044352

CID:1102705

PubChem ID:10855699

Update Time:2025-10-29

4-Hydroxy-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-dimethoxy-4-Pyridinol
- 2,?3-?dimethoxy-4-?Pyridinol
- 2,3-dimethoxy-1H-pyridin-4-one
- 4-Hydroxy-2,3-dimethoxypyridine
- 2,3-Dimethoxypyrid-4(1H)-one
- 4-Pyridinol,2,3-dimethoxy
- 2,3-Dimethoxy-pyridin-4-ol
- 4-Pyridinol, 2,3-dimethoxy-
- 4-Hydroxy-2,3-Dimethoxypyridine(WX649117)
- W10568
- AS-59144
- YEA63183
- SB32095
- CS-0342349
- AKOS006309168
- 2,3-Dimethoxypyridin-4(1H)-one
- MFCD11044352
- DTXSID90445961
- DB-082179
- 2,3-dimethoxypyridin-4-ol
- SCHEMBL21552375
- 123631-83-4
- MDL： MFCD11044352
- Inchi： 1S/C7H9NO3/c1-10-6-5(9)3-4-8-7(6)11-2/h3-4H,1-2H3,(H,8,9)
- InChI Key： SZIDKNSBVIZOLV-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C(C=CN1)=O)OC

Computed Properties

Exact Mass: 155.05800
Monoisotopic Mass: 155.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 47.6Å²

Experimental Properties

PSA: 51.58000
LogP: 0.80440

4-Hydroxy-2,3-dimethoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR957510-1g	4-Hydroxy-2,3-dimethoxypyridine	123631-83-4	95%	1g	£250.00	2023-09-01
TRC	H631835-10mg	4-Hydroxy-2,3-dimethoxypyridine	123631-83-4		10mg	$ 50.00	2022-06-04
TRC	H631835-50mg	4-Hydroxy-2,3-dimethoxypyridine	123631-83-4		50mg	$ 185.00	2022-06-04
TRC	H631835-100mg	4-Hydroxy-2,3-dimethoxypyridine	123631-83-4		100mg	$ 275.00	2022-06-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1109-1g	2,3-Dimethoxy-pyridin-4-ol	123631-83-4	96%	1g	5919.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1109-5g	2,3-Dimethoxy-pyridin-4-ol	123631-83-4	96%	5g	23490.77CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1109-500mg	2,3-Dimethoxy-pyridin-4-ol	123631-83-4	96%	500mg	3383.69CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1109-250mg	2,3-Dimethoxy-pyridin-4-ol	123631-83-4	96%	250mg	2111.63CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1109-100mg	2,3-Dimethoxy-pyridin-4-ol	123631-83-4	96%	100mg	1484.07CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1109-50mg	2,3-Dimethoxy-pyridin-4-ol	123631-83-4	96%	50mg	1161.82CNY	2021-05-08